Cas no 209684-69-5 (4-(2,4,5-trimethylphenyl)but-3-en-2-one)

• Product Name: 4-(2,4,5-trimethylphenyl)but-3-en-2-one
• CAS No: 209684-69-5
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 1396958
• PubChem ID: 13798565
• Update Time: 2025-10-28

4-(2,4,5-trimethylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(2,4,5-trimethylphenyl)-, (3E)-
• 4-(2,4,5-trimethylphenyl)but-3-en-2-one
• EN300-1854644
• 209684-69-5

• Inchi： 1S/C13H16O/c1-9-7-11(3)13(8-10(9)2)6-5-12(4)14/h5-8H,1-4H3/b6-5+
• InChI Key： QGXKLKQKVTZANK-AATRIKPKSA-N
• SMILES： O=C(C)/C=C/C1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 4-(2,4,5-trimethylphenyl)but-3-en-2-one

Recent Advances in the Study of 4-(2,4,5-trimethylphenyl)but-3-en-2-one (CAS: 209684-69-5) in Chemical Biology and Pharmaceutical Research

In recent years, the compound 4-(2,4,5-trimethylphenyl)but-3-en-2-one (CAS: 209684-69-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The growing interest in this compound is driven by its versatile reactivity and its ability to serve as a key intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-(2,4,5-trimethylphenyl)but-3-en-2-one. One notable area of investigation is its role as a precursor in the synthesis of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that modifications to the core structure of this compound can lead to derivatives with enhanced bioactivity and selectivity, making it a valuable scaffold for drug development. Additionally, its potential as a modulator of specific enzymatic pathways has been explored, highlighting its relevance in targeted therapy approaches.

Another key aspect of current research involves the optimization of synthetic routes for 4-(2,4,5-trimethylphenyl)but-3-en-2-one. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound, addressing challenges related to yield and purity. These developments are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

In addition to its synthetic utility, 4-(2,4,5-trimethylphenyl)but-3-en-2-one has been investigated for its biochemical interactions. Recent findings suggest that this compound may interact with specific protein targets, influencing cellular signaling pathways. Such interactions could pave the way for the development of new therapeutic agents with precise mechanisms of action. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular determinants of its bioactivity, guiding the design of more potent analogs.

Despite these advancements, challenges remain in fully understanding the safety and efficacy profiles of 4-(2,4,5-trimethylphenyl)but-3-en-2-one and its derivatives. Ongoing research aims to address these gaps through comprehensive toxicological studies and in vivo evaluations. The integration of multidisciplinary approaches, including chemical biology, pharmacology, and computational chemistry, will be essential for unlocking the full potential of this compound in therapeutic applications.

In conclusion, 4-(2,4,5-trimethylphenyl)but-3-en-2-one (CAS: 209684-69-5) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural and functional properties, combined with recent advancements in synthesis and characterization, position it as a valuable tool for drug discovery and development. Future studies will likely focus on expanding its applications and optimizing its pharmacological profile to meet the demands of modern medicine.